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Compound of Interest

Compound Name: Nonacosanoic acid

Cat. No.: B1217430 Get Quote

Core Identifiers and Physicochemical Properties
Nonacosanoic acid, a 29-carbon saturated fatty acid, is identified by the following key metrics.

[1][2] Its physicochemical properties are summarized in Table 1. As a very long-chain fatty acid

(VLCFA), it is a solid at room temperature with very low solubility in water.[3]

Table 1: Physicochemical Properties of Nonacosanoic Acid
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Property Value Source

CAS Number 4250-38-8 [1]

Molecular Formula C₂₉H₅₈O₂ [1]

Molecular Weight 438.77 g/mol

IUPAC Name Nonacosanoic acid

Synonyms Nonacosylic acid, C29:0

Physical Description Solid

Melting Point
Not available (Estimated >

80°C)¹

Boiling Point Not available¹

Water Solubility Very low (predicted)²

logP (computed) 13.4

¹Experimental data for nonacosanoic acid is limited. The melting point of similar VLCFAs,

such as nonadecanoic acid (C19:0), is 69.4°C, suggesting a higher melting point for the longer-

chain nonacosanoic acid. ²As with other long-chain fatty acids, solubility in water is negligible,

while it is soluble in organic solvents.

Biosynthesis of Nonacosanoic Acid
Nonacosanoic acid is synthesized through the fatty acid elongation (FAE) system, a process

conserved across plants and animals. This system extends shorter-chain fatty acids, typically

C16 or C18 acyl-CoAs, by adding two-carbon units from malonyl-CoA in a four-step cyclical

process. The FAE complex is located in the endoplasmic reticulum.

The general pathway for the biosynthesis of very long-chain fatty acids like nonacosanoic
acid is depicted below.
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Figure 1: General Biosynthesis Pathway of Very Long-Chain Fatty Acids (VLCFAs)
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Figure 1: General Biosynthesis Pathway of VLCFAs.

Biological Significance and Potential Signaling
As a VLCFA, nonacosanoic acid is a crucial component in plants, serving as a precursor for

the synthesis of cuticular waxes and suberin, which form protective barriers against

environmental stress. It is also incorporated into membrane lipids, such as sphingolipids,

contributing to membrane homeostasis. In general, fatty acids are known to act as signaling

molecules that can regulate gene expression, often through nuclear receptors like Peroxisome

Proliferator-Activated Receptors (PPARs). These receptors modulate the transcription of genes

involved in lipid metabolism. While the direct signaling role of nonacosanoic acid is not well-

characterized, it is plausible that it or its derivatives could participate in such pathways.

Below is a generalized diagram of fatty acid signaling, which may be relevant for understanding

the potential roles of nonacosanoic acid.
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Figure 2: Generalized Fatty Acid Signaling Pathway
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Figure 2: Generalized Fatty Acid Signaling Pathway.
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Experimental Protocols
Extraction of Nonacosanoic Acid from Plant Material
This protocol describes a general method for the extraction of total fatty acids from plant tissue,

which can be applied for the isolation of nonacosanoic acid.

Materials:

Plant tissue (e.g., leaves), lyophilized and ground

Chloroform, Methanol, Hexane

2% KOH in methanol

14% BF₃ in methanol

Saturated NaCl solution

Anhydrous sodium sulfate

Soxhlet extractor or similar extraction apparatus

Rotary evaporator

Glassware: round bottom flasks, screw-cap glass tubes, separatory funnel

Procedure:

Extraction: Weigh the dried, powdered plant material and perform a Soxhlet extraction with

hexane for several hours to extract total lipids.

Solvent Evaporation: Evaporate the hexane from the extract under reduced pressure using a

rotary evaporator to yield the crude lipid extract.

Saponification: Add 2% methanolic KOH to the lipid extract and reflux for 30-60 minutes to

saponify the lipids, converting fatty acid esters to their potassium salts.
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Methylation: Add 14% BF₃ in methanol and reflux for 30 minutes. This step converts the free

fatty acids to their more volatile fatty acid methyl esters (FAMEs).

FAMEs Extraction: After cooling, add hexane and a saturated NaCl solution. Shake

vigorously and allow the layers to separate. Collect the upper hexane layer containing the

FAMEs.

Washing and Drying: Wash the hexane layer with water, then dry it over anhydrous sodium

sulfate.

Final Concentration: Evaporate the hexane to concentrate the FAMEs, which are now ready

for analysis.

Analysis by Gas Chromatography (GC)
The extracted and derivatized FAMEs can be analyzed qualitatively and quantitatively using

Gas Chromatography, typically with a Flame Ionization Detector (GC-FID) or a Mass

Spectrometer (GC-MS).

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for FAMEs analysis (e.g.,

BPX-70).

Carrier Gas: Helium or Hydrogen.

Injector and Detector Temperature: Typically 250-300°C.

Oven Temperature Program: A temperature gradient is used to separate the FAMEs. A

typical program might be:

Initial temperature of 100-120°C.

Ramp at 10-15°C/min to 280°C.

Hold at 280°C for a sufficient time to elute all long-chain FAMEs.
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Identification: FAMEs are identified by comparing their retention times with those of known

standards. For GC-MS, identification is confirmed by matching the mass spectra with a

library (e.g., NIST).

The general workflow for the extraction and analysis of nonacosanoic acid is outlined in the

diagram below.
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Figure 3: Experimental Workflow for Nonacosanoic Acid Analysis
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Figure 3: Experimental Workflow for Nonacosanoic Acid Analysis.

Applications and Future Directions
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Nonacosanoic acid, as a VLCFA, is of interest to researchers in plant biochemistry, lipidomics,

and materials science. Its role in forming protective barriers in plants could inspire the

development of novel biocompatible coatings. In drug development, understanding the

metabolism and signaling of VLCFAs is crucial, as dysregulation of these pathways is

associated with several metabolic disorders. Future research should focus on elucidating the

specific biological functions and signaling pathways of nonacosanoic acid to fully understand

its potential therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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